![molecular formula C19H18N2O2 B4413952 2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide](/img/structure/B4413952.png)
2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide
Overview
Description
2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide, also known as MMQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMQ is a derivative of 2-methoxy-N-(2-methyl-5-quinolinyl)benzamide (MQ), which has been shown to possess antitumor, anti-inflammatory, and antiviral properties. MMQ has been synthesized and studied extensively over the past few years, and its unique properties have made it a promising candidate for future research.
Mechanism of Action
The exact mechanism of action of 2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess antiviral properties, specifically against the Zika virus. In addition, this compound has been shown to possess anti-inflammatory properties, which may make it useful for treating inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide in lab experiments is its wide range of biological activities, which make it a versatile compound for studying various biological processes. Another advantage is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide. One area of interest is its potential use in cancer treatment, as it has been shown to inhibit the growth of various cancer cell lines. Another area of interest is its potential use in treating inflammatory diseases, such as rheumatoid arthritis. In addition, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use. Overall, this compound is a promising compound with a wide range of potential applications in various fields of research.
Scientific Research Applications
2-methoxy-3-methyl-N-(2-methyl-5-quinolinyl)benzamide has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. It has been studied extensively for its potential use in cancer treatment, as it has been shown to inhibit the growth of various cancer cell lines. This compound has also been shown to possess antiviral properties, specifically against the Zika virus. In addition, this compound has been studied for its potential use in treating inflammatory diseases, such as rheumatoid arthritis.
properties
IUPAC Name |
2-methoxy-3-methyl-N-(2-methylquinolin-5-yl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-12-6-4-7-15(18(12)23-3)19(22)21-17-9-5-8-16-14(17)11-10-13(2)20-16/h4-11H,1-3H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIVNNKJJLIIDBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=CC=CC3=C2C=CC(=N3)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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